BENGHE Foundational & Exploratory

Check Availability & Pricing

The evolutionary conservation of the PPP4C
gene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PEP4C

Cat. No.: B612460

An In-depth Technical Guide to the Evolutionary Conservation of the PPP4C Gene

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

The Protein Phosphatase 4 Catalytic Subunit (PPP4C) is a pivotal member of the
phosphoprotein phosphatase (PPP) family of serine/threonine phosphatases. It plays a critical
role in a multitude of essential cellular processes, including DNA damage repair, cell cycle
regulation, apoptosis, and signal transduction. The remarkable evolutionary conservation of the
PPP4C gene and its encoded protein across a vast range of species, from unicellular
eukaryotes to humans, underscores its fundamental importance in cellular physiology. This
guide provides a comprehensive technical overview of the evolutionary conservation of
PPP4C, detailing its phylogenetic relationships, the conservation of its functions and
associated signaling pathways, and the experimental methodologies used to investigate these
aspects. This information is crucial for leveraging model organisms in biomedical research and
for the development of therapeutics targeting pathways modulated by PPP4C.

Introduction to PPP4C

PPPA4C is the catalytic subunit of the Protein Phosphatase 4 (PP4) complex. Its activity and
substrate specificity are dictated by its association with various regulatory subunits, including
PPP4R1, PPP4R2, PPP4R3, and PPP4R4.[1] These different holoenzyme configurations
enable PPP4C to dephosphorylate a wide array of protein substrates, thereby regulating
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numerous cellular pathways.[2] Key functions attributed to PPP4C include microtubule
organization at centrosomes, DNA double-strand break repair, regulation of histone acetylation,
and modulation of signaling cascades such as TNF-a, Wnt, and NF-kB.[1][2] Given its
involvement in such fundamental processes, it is not surprising that the gene is highly
conserved throughout evolution.

Evolutionary Conservation of the PPP4C Gene

The conservation of a gene across diverse species is a strong indicator of its essential, non-
redundant biological function. PPP4C exemplifies this principle, exhibiting a high degree of
conservation in its sequence, structure, and function from yeast to mammals.

Phylogenetic Distribution and Homology

Homologous genes are those derived from a common ancestral gene. They are categorized as
orthologs (genes in different species that arose from a speciation event) or paralogs (genes
within the same species that arose from a gene duplication event). PPP4C has a widespread
distribution with clear orthologs identified in all major eukaryotic lineages, highlighting its
ancient origins.

The diagram below illustrates the fundamental concepts of orthology and paralogy, which are
central to understanding the evolutionary history of a gene like PPP4C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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